1-(2-Chloroethyl)-3-(trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole

• IUPAC Name: 1-(2-chloroethyl)-3-(trifluoromethyl)-6,7-dihydro-4H-pyrano[4,3-c]pyrazole
• InChI: InChI=1S/C9H10ClF3N2O/c10-2-3-15-7-1-4-16-5-6(7)8(14-15)9(11,12)13/h1-5H2
• InChI Key: LGPIFRMXOIEBSB-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=C1N(N=C2C(F)(F)F)CCCl
• Molecular Formula: C9H10ClF3N2O
• Molecular Weight: 254.63 g/mol
• CAS No.: 2091653-43-7

Description

1-(2-Chloroethyl)-3-(trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole (CETP) is a highly versatile and multifunctional compound. It has been used in a variety of scientific research applications and has shown great potential in the areas of drug discovery, biochemistry and physiology. CETP is also known as a “pro-drug”, meaning that it is a compound that is metabolized by the body to produce an active drug. CETP is typically used in laboratory experiments to study the biochemical and physiological effects of drugs on living organisms.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Synthesis and Molecular Structures : Pyrazoles, including compounds structurally related to 1-(2-Chloroethyl)-3-(trifluoromethyl)-1,4,6,7-tetrahydropyrazolo[4,3-c]pyrazole, have been synthesized with varying functionalized side chains and substituents. These syntheses have led to compounds with potential as ligands and for further chemical research (Grotjahn et al., 2002). Another study discusses the synthesis and molecular conformations of related pyrazoline compounds, which contributes to the understanding of their chemical behavior and potential applications (Sagar et al., 2017).

Applications in Medicinal Chemistry

• Antioxidant and Antimicrobial Activity : Pyrazoles with trifluoromethyl groups have been synthesized and evaluated for their antioxidant and antimicrobial activities. These studies indicate potential applications in the development of new therapeutic agents (Bonacorso et al., 2015).

Advanced Chemical Reactions and Processes

• Development of Synthesis Methods : Research has focused on developing efficient synthetic approaches for creating pyrazoles with various substituents, including trifluoromethyl groups. These methods enhance the ability to produce a diverse range of pyrazole-based compounds for further investigation and application (Arbačiauskienė et al., 2011).

Potential in Ligand Design

• Ligand Synthesis and Utility : The synthesis of pyrazoles with different functional groups opens up avenues for their use as ligands in various chemical processes. This is particularly relevant in catalysis and materials science, where such ligands can play a critical role (Surmont et al., 2011).